Cas no 192817-66-6 (1,2,4-Thiadiazol-5(2H)-one, 3-(4-chlorophenyl)-)

• Product Name: 1,2,4-Thiadiazol-5(2H)-one, 3-(4-chlorophenyl)-
• CAS No: 192817-66-6
• MF: C₈H₅ClN₂OS
• MW: 212.656099081039
• CID: 3857861
• PubChem ID: 135440560
• Update Time: 2025-06-09

1,2,4-Thiadiazol-5(2H)-one, 3-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazol-5(2H)-one, 3-(4-chlorophenyl)-
• 3-(4-CHLOROPHENYL)-1,2,4-THIADIAZOL-5(4H)-ONE
• 3-(4-Chlorophenyl)-4,5-dihydro-1,2,4-thiadiazol-5-one
• BP-11674
• SCHEMBL8890874
• 192817-66-6
• CS-0333732
• AK-105/40835163

• MDL： MFCD14585308
• Inchi： 1S/C8H5ClN2OS/c9-6-3-1-5(2-4-6)7-10-8(12)13-11-7/h1-4H,(H,10,11,12)
• InChI Key： BDQUENNINFPTSH-UHFFFAOYSA-N
• SMILES： S1C(=O)N=C(C2=CC=C(Cl)C=C2)N1

Computed Properties

• Exact Mass: 211.9811117Da
• Monoisotopic Mass: 211.9811117Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on 1,2,4-Thiadiazol-5(2H)-one, 3-(4-chlorophenyl)-

Professional Introduction to 1,2,4-Thiadiazol-5(2H)-one, 3-(4-chlorophenyl) (CAS No. 192817-66-6)

1,2,4-Thiadiazol-5(2H)-one, 3-(4-chlorophenyl) (CAS No. 192817-66-6) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the thiadiazole class, a scaffold that has been widely explored for its pharmacological significance. The presence of a chlorophenyl group at the 3-position introduces additional electronic and steric effects, which can modulate its interactions with biological targets.

The thiadiazole core is a fused ring system consisting of sulfur, nitrogen, and carbon atoms. This arrangement imparts a high degree of electronic richness and reactivity, making it an attractive motif for drug design. In particular, 1,2,4-thiadiazol-5(2H)-one derivatives have been extensively studied for their potential antimicrobial, anti-inflammatory, and anticancer properties. The 5(2H)-one functional group further enhances the compound's reactivity by introducing a carbonyl moiety, which can participate in hydrogen bonding and other forms of molecular recognition.

Recent advancements in computational chemistry have enabled the systematic screening of thiadiazole derivatives for their binding affinity to various biological targets. Studies have shown that compounds like 1,2,4-thiadiazol-5(2H)-one, 3-(4-chlorophenyl) exhibit promising interactions with enzymes and receptors involved in critical cellular pathways. For instance, research has demonstrated its potential as an inhibitor of kinases and other enzymes implicated in cancer progression. The chlorophenyl substituent plays a crucial role in fine-tuning the pharmacokinetic profile of the compound by influencing its solubility, metabolic stability, and binding affinity.

In vitro studies have revealed that 1,2,4-thiadiazol-5(2H)-one, 3-(4-chlorophenyl) exhibits notable activity against several human cancer cell lines. Mechanistic investigations suggest that the compound induces apoptosis through activation of intrinsic death pathways. Additionally, its ability to disrupt microtubule formation has been observed in some preliminary trials, indicating potential as a chemotherapeutic agent. These findings align with the broader efforts in oncology research to develop novel small-molecule inhibitors that target multiple aspects of tumor biology.

The synthesis of 1,2,4-thiadiazol-5(2H)-one derivatives typically involves multi-step organic reactions starting from readily available precursors. The introduction of the 4-chlorophenyl group at the 3-position is often achieved through nucleophilic aromatic substitution or cross-coupling reactions. Advances in synthetic methodologies have enabled the efficient preparation of complex derivatives with high purity and yield. These improvements are crucial for facilitating further biological evaluation and drug development efforts.

The pharmacological profile of 1,2,4-thiadiazol-5(2H)-one derivatives is further enhanced by their ability to cross cell membranes due to their lipophilic nature. This property is particularly important for compounds intended for systemic administration. Additionally, structural modifications can be employed to optimize bioavailability and reduce off-target effects. For example, replacing the chlorine atom with other substituents may alter the compound's metabolic stability and interaction with cytochrome P450 enzymes.

Current research is focused on understanding the structure-activity relationships (SAR) within this class of compounds. By systematically varying substituents such as halogens or alkyl groups at different positions on the thiadiazole core,1,2,4-thiadiazol-5(2H)-one derivatives are being optimized for enhanced potency and selectivity. Computational modeling techniques are being increasingly utilized to predict how these modifications will affect biological activity.

The therapeutic potential of 1,2,4-thiadiazol-5(2H)-one derivatives extends beyond oncology. Preliminary evidence suggests that these compounds may also have applications in managing inflammatory diseases by modulating cytokine production and immune cell function. Furthermore,3-(4-chlorophenyl) substituted derivatives have shown promise in preclinical models as antimicrobial agents against resistant bacterial strains.

The development pipeline for thiadiazole-based drugs is rapidly evolving with several clinical trials underway evaluating novel derivatives for various indications. The versatility of this scaffold allows for broad applications across multiple therapeutic areas,making it an attractive platform for future drug discovery efforts.*